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Compound of Interest

Compound Name: Lutetium oxide

Cat. No.: B7799246

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the CAS number, safety data,
and handling protocols for Lutetium (I11) Oxide. Designed for professionals in research and
development, this document summarizes critical data in a structured format to ensure safe and
effective use in the laboratory.

Chemical Identification and Properties

Lutetium (ll1) Oxide, also known as Lutetia, is a white, solid rare earth oxide. It is an important
compound in the preparation of specialty glasses, ceramics, phosphors, and laser crystals.[1]

Identifier Value

Chemical Name Lutetium (III) Oxide

Synonyms Lutetia, Lutetium trioxide, Cassiopeium oxide
CAS Number 12032-20-1[1][2][3][4]

EC Number 234-764-3[2]

Linear Formula Luz203[2]

Molecular Weight 397.93 g/mol [2]
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Physical and Chemical Properties

Value

Appearance White powder[3]
Melting Point 2487 °C[3]

Boiling Point 3980 °C[3]

Density 9.41 g/cm3[3]
Solubility Insoluble in water[4]

Safety and Hazard Information

Lutetium (111) Oxide is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification

Hazard Category

Skin corrosion/irritation

Category 2[5][6]

Serious eye damage/eye irritation

Category 2A[5][6]

Specific target organ toxicity — single exposure

(respiratory tract irritation)

Category 3[5][6]

GHS Label Elements

Pictogram

lalt text

Signal Word

Warning[5][7]

Hazard and Precautionary Statements
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Type Code Statement

Hazard H315 Causes skin irritation.[5][7]
Causes serious eye irritation.

H319
[51[7]
May cause respirato

H335 Y P i

irritation.[5][7]

Precautionary (Prevention)

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[5]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[6]

Precautionary (Response)

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.[5][7]

IF IN EYES: Rinse cautiously

with water for several minutes.

P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[5]
Call a POISON

pP312 CENTER/doctor if you feel

unwell.[5]

Store in a well-ventilated

Precautionary (Storage) P403+P233 place. Keep container tightly
closed.[5]
Dispose of contents/container
Precautionary (Disposal) P501 to an approved waste disposal

plant.[6]

Safe Handling and Experimental Workflow
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Proper handling of Lutetium (lIl) Oxide is crucial to minimize exposure and ensure a safe
laboratory environment. The following diagram illustrates a standard workflow for handling this
chemical.
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Secure Storage
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Start: Lutetium Salt Solution
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lutetium (lIl) Oxide: A Comprehensive Technical Guide
to its Safe Handling and Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7799246#lutetium-oxide-cas-number-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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